![molecular formula C13H19NO3 B1194595 5-Methyl-2-(1-methylcyclohexyl)-4-oxazoleacetic acid CAS No. 89724-35-6](/img/structure/B1194595.png)
5-Methyl-2-(1-methylcyclohexyl)-4-oxazoleacetic acid
Overview
Description
5-Methyl-2-(1-methylcyclohexyl)-4-oxazoleacetic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound, also known as MOA-728, is a selective agonist of the G protein-coupled receptor GPR40, which is involved in glucose homeostasis, insulin secretion, and lipid metabolism.
Scientific Research Applications
Inhibitory Activity on Blood Platelet Aggregation : A study synthesized methyl 5-substituted oxazole-4-carboxylates, which showed inhibitory activity on blood platelet aggregation, comparable to that of aspirin. The most active compound was 5-(3, 4, 5-trimethoxyphenyl) oxazole-4-carboxamide in the ex vivo test (Ozaki et al., 1983).
Antimicrobial and Antitumor Activities : Another study focused on acetic acid ethyl esters containing 5-oxo-[1,2,4]triazole ring, leading to compounds with antimicrobial activity against various microorganisms and antitumor activity towards breast cancer (Demirbas et al., 2004).
Synthesis of Hypolipidemic Agents : A research developed 2,5-disubstituted 4-oxazoleacetic acid derivatives, which exhibited hypolipidemic effects in rats. The compound 2-(4-Fluorophenyl)-5-(3-thienyl)-4-oxazoleacetic acid was particularly potent (Moriya et al., 1986).
Anticancer and Antimicrobial Activities : Another study synthesized 2-arylhdrazononitriles, leading to a variety of heterocyclic compounds with promising antimicrobial activities against various bacteria and yeast (Behbehani et al., 2011).
Gold-Catalyzed Synthesis of 5-Methyl-1,4,2-dioxazole : A novel gold-catalyzed method for synthesizing 5-methyl-1,4,2-dioxazole was developed, an important structural motif in various bioactive molecules (He et al., 2022).
Synthesis of 1,3-Oxazole Clubbed Pyridyl-Pyrazolines as Anticancer and Antimicrobial Agents : This study synthesized novel compounds incorporating oxazole, pyrazoline, and pyridine, which were tested for anticancer activity and showed promising results against cancer cell lines and pathogenic strains (Katariya et al., 2021).
properties
IUPAC Name |
2-[5-methyl-2-(1-methylcyclohexyl)-1,3-oxazol-4-yl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-9-10(8-11(15)16)14-12(17-9)13(2)6-4-3-5-7-13/h3-8H2,1-2H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZKFWBFLCWZXBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2(CCCCC2)C)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70237866 | |
Record name | 5-Methyl-2-(1-methylcyclohexyl)-4-oxazoleacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70237866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89724-35-6 | |
Record name | 5-Methyl-2-(1-methylcyclohexyl)-4-oxazoleacetic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0089724356 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Methyl-2-(1-methylcyclohexyl)-4-oxazoleacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70237866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.